Cas no 304668-18-6 (4-Trifluoromethoxy-N-trifluoroacetyl anilin)

• Product Name: 4-Trifluoromethoxy-N-trifluoroacetyl anilin
• CAS No: 304668-18-6
• MF: C₉H₅F₆NO₂
• MW: 273.131923437119
• CID: 2821293
• Update Time: 2025-05-20

4-Trifluoromethoxy-N-trifluoroacetyl anilin Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-[4-(trifluoromethoxy)phenyl]-
• 4-Trifluoromethoxy-N-trifluoroacetyl anilin

• Inchi： 1S/C9H5F6NO2/c10-8(11,12)7(17)16-5-1-3-6(4-2-5)18-9(13,14)15/h1-4H,(H,16,17)
• InChI Key： SUGBMAZAVWPXQW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)C(F)(F)F

Additional information on 4-Trifluoromethoxy-N-trifluoroacetyl anilin

Comprehensive Overview of 4-Trifluoromethoxy-N-trifluoroacetyl anilin (CAS No. 304668-18-6): Properties, Applications, and Industry Insights

The chemical compound 4-Trifluoromethoxy-N-trifluoroacetyl anilin (CAS No. 304668-18-6) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique trifluoromethoxy and trifluoroacetyl functional groups, this compound exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by the presence of fluorine atoms, contributes to enhanced lipophilicity and metabolic resistance, properties highly sought after in modern drug design.

In recent years, the demand for fluorinated compounds like 4-Trifluoromethoxy-N-trifluoroacetyl anilin has surged due to their applications in active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are particularly interested in its role as a building block for heterocyclic synthesis, where it facilitates the creation of complex molecules with improved bioactivity. The compound’s CAS No. 304668-18-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

One of the trending topics in the chemical industry is the development of sustainable fluorination methods. 4-Trifluoromethoxy-N-trifluoroacetyl anilin aligns with this trend, as its synthesis often involves catalytic fluorination techniques that reduce environmental impact. This resonates with the growing emphasis on green chemistry and eco-friendly synthesis, addressing concerns about hazardous byproducts and energy consumption. Laboratories and manufacturers are increasingly optimizing protocols to produce this compound with higher yields and lower waste.

From a commercial perspective, 4-Trifluoromethoxy-N-trifluoroacetyl anilin is a niche but critical component in the supply chains of specialty chemicals. Its applications extend to electronic materials, where fluorinated aromatics are used in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The compound’s thermal stability and electronic properties make it suitable for advanced optoelectronic devices, a sector experiencing rapid growth due to the demand for high-performance screens and energy-efficient lighting.

Analytical studies of CAS No. 304668-18-6 often highlight its spectroscopic fingerprints, such as NMR and mass spectrometry data, which are essential for quality control in industrial settings. Researchers also explore its structure-activity relationships (SAR) to predict its behavior in biological systems, a common focus in drug discovery forums. Frequently asked questions (FAQs) about this compound include its solubility in polar solvents, storage conditions, and compatibility with common coupling reagents used in peptide synthesis.

In conclusion, 4-Trifluoromethoxy-N-trifluoroacetyl anilin (CAS No. 304668-18-6) represents a versatile and scientifically significant compound with broad utility across multiple industries. Its alignment with green chemistry initiatives, coupled with its role in cutting-edge material science and pharmaceutical development, ensures its continued relevance. As innovation in fluorinated compounds progresses, this molecule is poised to remain a key player in both academic and industrial research landscapes.